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Overview of Antifungal Classes and Mechanisms
Antifungal drugs target unique structures and pathways in fungal cells to achieve selectivity

and minimize toxicity to host cells. The primary targets include the fungal cell membrane, the

cell wall, and specific metabolic pathways. The four major classes discussed herein are

Polyenes, Azoles, Allylamines, and Echinocandins.

Polyenes
Polyenes, such as Amphotericin B and Nystatin, are fungicidal agents that directly target the

fungal cell membrane. Their mechanism relies on their high affinity for ergosterol, the

predominant sterol in fungal cell membranes.[1][2] Upon binding, polyene molecules aggregate

and form pores or channels within the membrane.[2][3] This disruption leads to increased

permeability, causing leakage of essential intracellular ions like potassium and magnesium,

which ultimately results in fungal cell death.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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